Cas no 120005-45-0 (Sodium cyclopentanesulfinate)

• Product Name: Sodium cyclopentanesulfinate
• CAS No: 120005-45-0
• MF: C₅H₉NaO₂S
• MW: 156.17853140831
• CID: 5085423
• PubChem ID: 23705286
• Update Time: 2025-05-21

Sodium cyclopentanesulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium cyclopentanesulfinate
• F75492
• Sodiumcyclopentanesulfinate
• EN300-722695
• 120005-45-0

• Inchi： 1S/C5H10O2S.Na/c6-8(7)5-3-1-2-4-5;/h5H,1-4H2,(H,6,7);/q;+1/p-1
• InChI Key： MOXPHKHTCISRJB-UHFFFAOYSA-M
• SMILES： S(C1CCCC1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 156.02209498g/mol
• Monoisotopic Mass: 156.02209498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3

Additional information on Sodium cyclopentanesulfinate

Research Briefing on Sodium Cyclopentanesulfinate (CAS: 120005-45-0) in Chemical Biomedicine

Sodium cyclopentanesulfinate (CAS: 120005-45-0) has recently garnered significant attention in the field of chemical biomedicine due to its versatile applications in drug synthesis, biocatalysis, and pharmaceutical formulations. This compound, characterized by its cyclopentane sulfinate moiety, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in enhancing drug solubility, stability, and bioavailability, making it a valuable candidate for pharmaceutical development.

One of the key areas of research focuses on the role of sodium cyclopentanesulfinate in the synthesis of sulfonamide-based drugs. Sulfonamides are a class of compounds with broad-spectrum antibacterial properties, and the incorporation of the cyclopentanesulfinate group has been shown to improve their pharmacokinetic profiles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that sodium cyclopentanesulfinate could significantly enhance the metabolic stability of sulfonamide derivatives, thereby extending their half-life in vivo.

In addition to its applications in drug synthesis, sodium cyclopentanesulfinate has been investigated for its potential as a biocatalyst in asymmetric synthesis. Researchers have utilized its chiral sulfinate group to facilitate enantioselective reactions, which are crucial for the production of optically active pharmaceuticals. A recent preprint on ChemRxiv highlighted its efficacy in catalyzing the asymmetric sulfoxidation of prochiral sulfides, yielding high enantiomeric excess (ee) values under mild reaction conditions.

Another promising avenue of research involves the use of sodium cyclopentanesulfinate in the formulation of nanoparticle-based drug delivery systems. Its sulfinate group can act as a stabilizing agent for metal nanoparticles, preventing aggregation and improving dispersion in aqueous media. A 2024 study in ACS Nano reported that sodium cyclopentanesulfinate-functionalized gold nanoparticles exhibited enhanced cellular uptake and targeted delivery of anticancer drugs to tumor sites, showcasing its potential in precision medicine.

Despite these advancements, challenges remain in the large-scale production and purification of sodium cyclopentanesulfinate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproduct formation. For instance, a team at MIT developed a continuous-flow synthesis method that achieved a 90% yield of high-purity sodium cyclopentanesulfinate, as detailed in a 2023 publication in Organic Process Research & Development.

In conclusion, sodium cyclopentanesulfinate (CAS: 120005-45-0) represents a multifaceted compound with significant potential in chemical biomedicine. Its applications span drug synthesis, biocatalysis, and nanomedicine, driven by ongoing research and technological innovations. Future studies are expected to further elucidate its mechanistic roles and expand its utility in therapeutic development.